N-{4-[(2-Methylhexan-2-yl)oxy]phenyl}-L-phenylalanine

• CAS No.: 87991-49-9
• Molecular Formula: C22H29NO3
• Molecular Weight: 355.5 g/mol
• IUPAC Name: (2S)-2-[4-(2-methylhexan-2-yloxy)anilino]-3-phenylpropanoic acid
• InChI: InChI=1S/C22H29NO3/c1-4-5-15-22(2,3)26-19-13-11-18(12-14-19)23-20(21(24)25)16-17-9-7-6-8-10-17/h6-14,20,23H,4-5,15-16H2,1-3H3,(H,24,25)/t20-/m0/s1
• InChI Key: CAXUOBDRGGRZPK-FQEVSTJZSA-N
• Isomeric SMILES: CCCCC(C)(C)OC1=CC=C(C=C1)N[C@@H](CC2=CC=CC=C2)C(=O)O
• Canonical SMILES: CCCCC(C)(C)OC1=CC=C(C=C1)NC(CC2=CC=CC=C2)C(=O)O

Description

N-{4-[(2-Methylhexan-2-yl)oxy]phenyl}-L-phenylalanine is a synthetic compound with a complex structure that includes both aromatic and aliphatic components

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{4-[(2-Methylhexan-2-yl)oxy]phenyl}-L-phenylalanine can be achieved through several synthetic routes. One common method involves the Strecker amino acid synthesis, which is a well-known method for synthesizing amino acids. This method involves the reaction of an aldehyde with cyanide in the presence of ammonia, followed by hydrolysis to yield the desired amino acid .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The specific details of industrial production methods are often proprietary and may vary between manufacturers.

Chemical Reactions Analysis

Types of Reactions

N-{4-[(2-Methylhexan-2-yl)oxy]phenyl}-L-phenylalanine can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., halogens). Reaction conditions such as temperature, pressure, and solvent choice can significantly impact the outcome of these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may yield alcohols or amines.

Scientific Research Applications

N-{4-[(2-Methylhexan-2-yl)oxy]phenyl}-L-phenylalanine has several scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential effects on biological systems and its interactions with proteins and enzymes.

Medicine: Investigated for its potential therapeutic effects and as a precursor for drug development.

Industry: Utilized in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of N-{4-[(2-Methylhexan-2-yl)oxy]phenyl}-L-phenylalanine involves its interaction with specific molecular targets and pathways. This compound may bind to certain proteins or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-{4-[(2-Methylhexan-2-yl)oxy]phenyl}-L-phenylalanine include:

• N-[2-(4-Chloro-2-methylphenoxy)ethyl]-2-thiophenecarboxamide
• Diethyl malonate

Uniqueness

This compound is unique due to its specific structural features, which include both aromatic and aliphatic components. This unique structure may confer specific chemical and biological properties that differentiate it from other similar compounds .